![molecular formula C7H5FN2 B1468837 5-Fluoro-6-methylpicolinonitrile CAS No. 915720-64-8](/img/structure/B1468837.png)
5-Fluoro-6-methylpicolinonitrile
Overview
Description
Scientific Research Applications
Cancer Treatment: Fluorinated Pyrimidines in Personalized Medicine
5-Fluoro-6-methylpicolinonitrile is a key precursor in the synthesis of fluorinated pyrimidines like 5-Fluorouracil (5-FU), which are widely used in cancer treatment . The incorporation of fluorine atoms into pyrimidine rings results in compounds that can interfere with DNA synthesis, thereby inhibiting cancer cell growth. This approach is particularly significant in the era of personalized medicine, where treatments are tailored to individual genetic profiles.
Medicinal Chemistry: Enhancing Drug Properties
In medicinal chemistry, the introduction of fluorine atoms into drug molecules can significantly alter their properties . 5-Fluoro-6-methylpicolinonitrile may be utilized to create fluorinated intermediates that improve the metabolic stability, potency, and selectivity of pharmaceuticals. This modification can lead to the development of drugs with better efficacy and reduced side effects.
Organic Synthesis: Enzymatic Fluorination
The compound plays a role in the enzymatic synthesis of fluorinated organic molecules . Enzymes like fluorinase can catalyze the formation of C-F bonds, which are crucial in the synthesis of organofluorine compounds. These compounds have applications in various fields, including pharmaceuticals, agrochemicals, and material science.
Drug Development: Fluorinated Drug Candidates
5-Fluoro-6-methylpicolinonitrile contributes to the development of new drugs by serving as a building block for fluorinated drug candidates . The presence of fluorine can enhance a drug’s binding affinity to its target proteins, increase its nuclease resistance, and favor its biological activity both in vitro and in vivo.
Pharmaceutical Research: Fluorine in Imaging Agents
The compound is significant in the design of small molecules containing fluorine atoms for use in medical imaging . Fluorinated imaging agents are crucial for early disease detection and monitoring the efficacy of therapeutic interventions.
Industrial Applications: Material Science and Chemical Synthesis
While not directly related to its medicinal applications, 5-Fluoro-6-methylpicolinonitrile is also relevant in industrial applications such as material science and chemical synthesis . Its properties make it a valuable compound in the preparation of materials with specific fluorine-related characteristics.
Safety and Hazards
Future Directions
Fluorinated compounds, such as 5-Fluoro-6-methylpicolinonitrile, are gaining increasing attention from researchers due to their unique properties and potential applications . They are widely used in various fields such as molecular imaging, pharmaceuticals, and materials . The introduction of fluorine atoms into organic compound molecules can give these compounds new functions and improve their performance . Therefore, the future research and development of fluorinated compounds like 5-Fluoro-6-methylpicolinonitrile are promising .
properties
IUPAC Name |
5-fluoro-6-methylpyridine-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2/c1-5-7(8)3-2-6(4-9)10-5/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WESOLAIEKVKOEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)C#N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60735669 | |
Record name | 5-Fluoro-6-methylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60735669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-6-methylpicolinonitrile | |
CAS RN |
915720-64-8 | |
Record name | 5-Fluoro-6-methylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60735669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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